5-bromo-N-(4-cyanooxan-4-yl)-1H-indole-2-carboxamide

• IUPAC Name: 5-bromo-N-(4-cyanooxan-4-yl)-1H-indole-2-carboxamide
• InChI: InChI=1S/C15H14BrN3O2/c16-11-1-2-12-10(7-11)8-13(18-12)14(20)19-15(9-17)3-5-21-6-4-15/h1-2,7-8,18H,3-6H2,(H,19,20)
• InChI Key: ABCZJEKYHFIDCP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C#N)NC(=O)C2=CC3=C(N2)C=CC(=C3)Br
• Molecular Formula: C15H14BrN3O2
• Molecular Weight: 348.19 g/mol

Description

5-bromo-N-(4-cyanooxan-4-yl)-1H-indole-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 5-bromo-N-(4-cyanooxan-4-yl)-1H-indole-2-carboxamide is not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to modulate the immune response and reduce inflammation.
Biochemical and Physiological Effects:
5-bromo-N-(4-cyanooxan-4-yl)-1H-indole-2-carboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to modulate the immune response and reduce inflammation. In addition, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-N-(4-cyanooxan-4-yl)-1H-indole-2-carboxamide is its potential as a therapeutic agent in various fields of scientific research. It has been shown to have promising results in vitro, and further studies are needed to determine its efficacy in vivo. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in laboratory experiments.

Future Directions

There are several future directions for the study of 5-bromo-N-(4-cyanooxan-4-yl)-1H-indole-2-carboxamide. One of the most promising directions is in the field of cancer research, where it may be useful as a therapeutic agent for the treatment of various types of cancer. Further studies are needed to determine its efficacy in vivo and to develop more efficient methods for its synthesis. Additionally, it may be useful in the treatment of neurodegenerative diseases, and further studies are needed to determine its potential in this area.

Synthesis Methods

The synthesis of 5-bromo-N-(4-cyanooxan-4-yl)-1H-indole-2-carboxamide has been reported in various scientific articles. One of the most common methods involves the reaction of 5-bromo-1H-indole-2-carboxylic acid with cyanogen bromide and oxamide in the presence of triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

5-bromo-N-(4-cyanooxan-4-yl)-1H-indole-2-carboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research, where it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.